3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid
3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid
Brand Name:
Vulcanchem
CAS No.:
156198-96-8
VCID:
VC0124274
InChI:
InChI=1S/C34H34N4O5/c1-6-21-17(2)25-13-26-18(3)22(7-9-33(40)41)31(36-26)16-32-23(8-10-34(42)43)19(4)28(38-32)15-30-24(11-12-39)20(5)27(37-30)14-29(21)35-25/h6,11-16,20,35,38H,1,7-10H2,2-5H3,(H,40,41)(H,42,43)
SMILES:
CC1C2=NC(=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CCC(=O)O)C)C1=CC=O
Molecular Formula:
C34H34N4O5
Molecular Weight:
578.669
3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid
CAS No.: 156198-96-8
Main Products
VCID: VC0124274
Molecular Formula: C34H34N4O5
Molecular Weight: 578.669
| CAS No. | 156198-96-8 |
|---|---|
| Product Name | 3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid |
| Molecular Formula | C34H34N4O5 |
| Molecular Weight | 578.669 |
| IUPAC Name | 3-[18-(2-carboxyethyl)-12-ethenyl-3,8,13,17-tetramethyl-7-(2-oxoethylidene)-21,23-dihydro-8H-porphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C34H34N4O5/c1-6-21-17(2)25-13-26-18(3)22(7-9-33(40)41)31(36-26)16-32-23(8-10-34(42)43)19(4)28(38-32)15-30-24(11-12-39)20(5)27(37-30)14-29(21)35-25/h6,11-16,20,35,38H,1,7-10H2,2-5H3,(H,40,41)(H,42,43) |
| Standard InChIKey | DLTUNVAALZZPEI-UHFFFAOYSA-N |
| SMILES | CC1C2=NC(=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CCC(=O)O)C)C1=CC=O |
| Synonyms | 3-ethenyl-2,7,12,18-tetramethyl-8-(2-oxoethylidene)-21H,23H-porphine-13,17-dipropanoic acid |
| Last Modified | Aug 20 2021 |
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